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Compound of Interest |

Compound Name: 2-Methoxythiophene
CAS No.: 130410-20-7
Cat. No.: B143748
Get Quote
. J

CAS Number: 16839-97-7

This technical guide provides a comprehensive overview of 2-methoxythiophene, a versatile
heterocyclic compound with significant applications in research and development, particularly
in the fields of medicinal chemistry and materials science. This document details its chemical
and physical properties, provides an experimental protocol for its synthesis, and describes a
key reaction showcasing its utility as a chemical intermediate.

Core Properties of 2-Methoxythiophene

2-Methoxythiophene is a colorless to light yellow liquid at room temperature.[1] Its core
structure consists of a five-membered thiophene ring substituted with a methoxy group at the 2-
position. This substitution pattern significantly influences the electronic properties of the
thiophene ring, enhancing its reactivity towards electrophilic substitution.

Physicochemical Data

The key physical and chemical properties of 2-methoxythiophene are summarized in the table
below for easy reference.
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Property Value Reference
CAS Number 16839-97-7 [2][3]14]
Molecular Formula CsHeOS [2][3]
Molecular Weight 114.17 g/mol [2][3]
Boiling Point 151-152 °C at 762 mmHg [1][4]
Density 1.133 g/mL at 25 °C [1]14]
Refractive Index (n2°/D) 1.528 [11[4]

Flash Point 110 °F (43.3 °C) [4]

- Slightly soluble in Chloroform
Solubility [4]
and Methanol

Colorless to light yellow, clear
Appearance o [1]
liquid

Spectroscopic Data

Spectroscopic Data Source

Infrared (IR) Spectrum Available
Mass Spectrum (Electron lonization) Available
UV/Visible Spectrum Available
Gas Chromatography Data Available

Synthesis of 2-Methoxythiophene

A common and effective method for the synthesis of 2-methoxythiophene is through the
nucleophilic aromatic substitution of 2-bromothiophene with sodium methoxide. This reaction is
well-established and provides a reliable route to the desired product.

Experimental Protocol: Synthesis from 2-
Bromothiophene
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This protocol is based on the method described by Jean Sicé in the Journal of the American
Chemical Society (1953).

Materials:

2-Bromothiophene

Sodium Methoxide

Anhydrous Methanol (as solvent)

Copper (I) bromide (as catalyst, optional but recommended)

Standard laboratory glassware for reflux and distillation

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a reflux
condenser, a magnetic stirrer, and a nitrogen inlet is charged with anhydrous methanol.

Reagent Addition: Sodium methoxide is carefully added to the methanol and stirred until fully
dissolved. To this solution, 2-bromothiophene is added, followed by a catalytic amount of
copper(l) bromide.

Reaction Conditions: The reaction mixture is heated to reflux under a nitrogen atmosphere.
The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas
chromatography (GC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The solvent
is removed under reduced pressure. The residue is then partitioned between water and a
suitable organic solvent (e.g., diethyl ether or dichloromethane).

Purification: The organic layer is separated, washed with brine, and dried over anhydrous
magnesium sulfate. The solvent is evaporated, and the crude product is purified by fractional
distillation under reduced pressure to yield pure 2-methoxythiophene.
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2-Bromothiophene

Click to download full resolution via product page

Workflow for the synthesis of 2-methoxythiophene.

Chemical Reactivity and Applications

The methoxy group at the 2-position of the thiophene ring is an electron-donating group, which
activates the ring towards electrophilic aromatic substitution, primarily at the 5-position. This
enhanced reactivity makes 2-methoxythiophene a valuable building block in organic
synthesis. One of the key reactions highlighting its utility is the Vilsmeier-Haack reaction for
formylation.

Experimental Protocol: Vilsmeier-Haack Formylation of
2-Methoxythiophene

The Vilsmeier-Haack reaction is a mild method for introducing a formyl group onto an electron-
rich aromatic ring. For 2-methoxythiophene, this reaction proceeds with high regioselectivity
at the 5-position to yield 5-methoxy-2-thiophenecarbaldehyde.

Materials:

e 2-Methoxythiophene
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Phosphorus oxychloride (POCIs)

N,N-Dimethylformamide (DMF)

Anhydrous 1,2-dichloroethane (as solvent)

Sodium acetate solution (for work-up)

Standard laboratory glassware for reactions at controlled temperatures
Procedure:

o Formation of the Vilsmeier Reagent: In a flask cooled in an ice-salt bath, phosphorus
oxychloride is added dropwise to N,N-dimethylformamide with stirring to form the Vilsmeier
reagent (a chloroiminium salt).

o Reaction with 2-Methoxythiophene: A solution of 2-methoxythiophene in anhydrous 1,2-
dichloroethane is added dropwise to the pre-formed Vilsmeier reagent, maintaining the low
temperature.

» Reaction Progression: After the addition is complete, the reaction mixture is stirred at room
temperature for a specified period, during which the electrophilic substitution takes place.
The reaction progress can be monitored by TLC.

o Hydrolysis: The reaction mixture is then carefully poured onto crushed ice and neutralized
with a sodium acetate solution to hydrolyze the intermediate iminium salt to the aldehyde.

o Extraction and Purification: The product is extracted with an organic solvent, and the
combined organic layers are washed, dried, and concentrated. The resulting crude product is
purified by recrystallization or column chromatography to afford 5-methoxy-2-
thiophenecarbaldehyde.
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Vilsmeier Reagent 2-Methoxythiophene

Electrophilic Attack

/ Iminium Salt Intermediate /

5-Methoxy-2-thiophenecarbaldehyde

Click to download full resolution via product page
Mechanism of the Vilsmeier-Haack formylation of 2-methoxythiophene.

Conclusion

2-Methoxythiophene is a readily accessible and highly reactive heterocyclic compound. Its
well-defined properties and predictable reactivity make it an important tool for chemists in both
academic and industrial research. The synthetic and reaction protocols provided in this guide
offer a foundation for its use in the development of novel pharmaceuticals and advanced

materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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